1-(7,8,9,10-Tetrahydropyrazino[1,2-b]indazol-1-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C16H20N4O2/c21-16(22)11-5-8-19(9-6-11)15-14-12-3-1-2-4-13(12)18-20(14)10-7-17-15/h7,10-11H,1-6,8-9H2,(H,21,22)
• InChI Key: YDWOOJLEZCVIMA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN3C=CN=C(C3=C2C1)N4CCC(CC4)C(=O)O
• Molecular Formula: C16H20N4O2
• DSSTOX Substance ID: DTXSID801134917
• Molecular Weight: 300.36 g/mol
• CAS RN: 1638612-87-9

Description

1-(7,8,9,10-Tetrahydropyrazino[1,2-b]indazol-1-yl)piperidine-4-carboxylic acid, commonly known as THIP, is a chemical compound that belongs to the class of GABAergic drugs. THIP is a selective agonist for the GABA-A receptor, which is the main inhibitory neurotransmitter in the central nervous system (CNS). THIP has been widely used in scientific research to explore its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

• The compound has been explored within the context of synthesizing new tricyclic structures, specifically as part of efforts to create derivatives with unique heterotricyclic systems. For instance, derivatives of the compound were prepared through reductive cyclization, leading to new structures that could serve as scaffolds for further medicinal chemistry exploration (Savelli & Boido, 1992).

Medicinal Chemistry and Drug Discovery

• Research into novel piperidine carboxylic acid derivatives, including structures related to the specified compound, has shown promise in inhibiting upregulation of adhesion molecules such as intercellular adhesion molecule-1 (ICAM-1). These findings indicate potential applications in developing orally-active adhesion molecule inhibitors, highlighting the compound's role in anti-inflammatory and immunomodulatory therapies (Kaneko et al., 2004).

Biological Activity and Potential Therapeutic Applications

• The compound has been part of studies focusing on Aurora kinase inhibitors, which are crucial in cancer therapy. The specific structure mentioned has been evaluated for its ability to inhibit Aurora A, a kinase involved in cell division, underscoring its potential use in cancer treatment (ロバート ヘンリー，ジェームズ, 2006).

Synthesis Techniques and Chemical Transformations

• In the realm of synthetic organic chemistry, the compound and its derivatives have been used to demonstrate orthogonal protection strategies for synthesizing substituted piperazines. This illustrates its importance in developing methods for generating compounds with diverse biological activities (Clark & Elbaum, 2007).